BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cervinomycin A2: A Comprehensive Technical
Guide on its Physicochemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cervinomycin A2

Cat. No.: B1213116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cervinomycin A2 is a potent antibiotic belonging to the xanthone family, first isolated from the
culture filtrate of Streptomyces cervinus.[1] It exhibits significant inhibitory activity against
anaerobic bacteria and mycoplasma, making it a compound of interest for further investigation
in drug development.[1][2] This technical guide provides an in-depth overview of the
physicochemical properties, structure, and available experimental protocols related to
Cervinomycin A2, aimed at facilitating further research and development efforts.

Physicochemical Properties

Cervinomycin A2 is a reddish-orange powder with a complex polycyclic structure.[1] A
summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C29H21NO9 [31141[5]
Molecular Weight 527.48 g/mol [6]
Appearance Reddish-orange powder [1]

Melting Point >290 °C (with decomposition) [1]

Soluble in chloroform,
benzene, ethyl acetate,

Solubility acetone, methanol, ethanol. [1]
Slightly soluble in water, n-

hexane, ethyl ether.

UV A (in CHCI3) 260 nm, 329 nm, 375 nm ]
max (in
(shoulder), 420 nm (shoulder)

3450, 2980, 1685, 1619, 1499,
IR vmax (KBr) [1]
1460, 1425, 1275 cm-1

CAS Number 82658-22-8 3]

While the structure of Cervinomycin A2 was elucidated using advanced NMR techniques,
detailed public access to the complete *H and *3C NMR spectral data with chemical shifts and
coupling constants is limited in the reviewed literature. The primary structural determination
was reported in the Journal of Antibiotics in 1987.[7]

Chemical Structure

Cervinomycin A2 possesses a polycyclic structure featuring a xanthone skeleton.[7] The
definitive structure was established through spectroscopic analysis, particularly NMR studies of
its methylated derivatives.[7]

Structure of Cervinomycin A2
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Caption: A placeholder for the 2D chemical structure of Cervinomycin A2.

Experimental Protocols
Isolation and Purification of Cervinomycin A2

The following protocol is a detailed methodology for the isolation and purification of
Cervinomycin A2 from the culture broth of Streptomyces cervinus.[1]

Workflow for Cervinomycin A2 Isolation
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Fermentation

Culture of Streptomyces cervinus in a suitable medium (e.g., 2.0% glycerol, 2.0% soybean meal, 0.3% NaCl, pH 7.0) for approximately 89 hours.

Extrdction

Clarification of the 89-hour culture broth by centrifugation to obtain the supernatant.

Extraction of the antibiotic from the supernatant using an equal volume of ethyl acetate.

Concentration of the ethyl acetate layer in vacuo to dryness, yielding an oily material.

Treatment of the oily material with n-hexane to precipitate the crude brown powder.

cation

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Cervinomycin A2.
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Mechanism of Action and Signaling Pathways

While the precise molecular target and signaling pathway of Cervinomycin A2 have not been
fully elucidated, studies on its close derivative, triacetylcervinomycin A1 (ACVM), provide
significant insights into its probable mechanism of action in Staphylococcus aureus.

The proposed mechanism suggests that Cervinomycin A2 likely interacts with the
phospholipids of the bacterial cytoplasmic membrane. This interaction disrupts the membrane's
integrity and function, leading to a cascade of inhibitory effects on essential cellular processes.

Proposed Mechanism of Action of Cervinomycin A2
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Caption: Proposed mechanism of action for Cervinomycin A2.

The interaction with the cytoplasmic membrane appears to be the primary physiological effect,
which then leads to the inhibition of the incorporation of precursors for cell wall peptidoglycan,
RNA, DNA, and protein synthesis. This multi-target inhibition likely contributes to its potent
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antibacterial activity. Further research is required to identify the specific molecular binding sites
and the detailed signaling cascades that are affected by Cervinomycin A2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scialert.net [scialert.net]

e 2. researchgate.net [researchgate.net]

o 3. scialert.net [scialert.net]

e 4. aseestant.ceon.rs [aseestant.ceon.rs]

o 5. Isolation, Biosynthesis, and Biological Activity of Polycyclic Xanthones From
Actinomycetes - PMC [pmc.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]

e 7. Structure of cervinomycin, a nhovel xantone antibiotic active against anaerobe and
mycoplasma - PubMed [pubmed.ncbi.nlm.nih.gov]
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structure-of-cervinomycin-a2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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